5-(isobutoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 5-(2-methylpropoxymethyl)-1-(2,2,2-trifluoroethyl)pyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C10H14ClF3N2O3S/c1-7(2)4-19-5-8-9(20(11,17)18)3-15-16(8)6-10(12,13)14/h3,7H,4-6H2,1-2H3
• InChI Key: UXIFREBWVVQGRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COCC1=C(C=NN1CC(F)(F)F)S(=O)(=O)Cl
• Molecular Formula: C10H14ClF3N2O3S
• Molecular Weight: 334.74 g/mol

Description

5-(isobutoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as IBTF-PTS and is used as a reagent for the synthesis of various other compounds.

Mechanism of Action

The mechanism of action of 5-(isobutoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride is not fully understood. However, it is believed to act as a nucleophile in various reactions, leading to the formation of new compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(isobutoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride have not been extensively studied. However, it has been reported to have some toxic effects on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(isobutoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride in lab experiments is its high reactivity, which allows for the synthesis of various other compounds. However, its toxicity and potential health hazards pose significant limitations for its use in lab experiments.

Future Directions

There are various future directions for the research and development of 5-(isobutoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride. Some of these include:
1. Further studies on the mechanism of action of the compound.
2. Development of new drugs using 5-(isobutoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride as a starting material.
3. Investigation of the potential applications of the compound in other fields such as agriculture and materials science.
4. Studies on the toxicity and potential health hazards of the compound.
5. Development of new synthesis methods for the compound to improve its yield and purity.

Synthesis Methods

The synthesis of 5-(isobutoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride involves the reaction of 1-(2,2,2-trifluoroethyl)-5-(hydroxymethyl)-1H-pyrazole-4-sulfonic acid with isobutyl chloroformate. The reaction takes place in the presence of a suitable base such as triethylamine, and the product is obtained in good yield after purification.

Scientific Research Applications

5-(isobutoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride has been used in various scientific research applications. It is commonly used as a reagent for the synthesis of various other compounds, including pyrazoles and sulfonamides. This compound has also been used in the development of new drugs for the treatment of various diseases.